N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-3-[[2-(4-methoxyphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O4/c1-30-18-12-6-15(7-13-18)14-21(28)27-22-19-4-2-3-5-20(19)31-23(22)24(29)26-17-10-8-16(25)9-11-17/h2-13H,14H2,1H3,(H,26,29)(H,27,28)
• InChI Key: XMMKISZBCLKQJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C24H19FN2O4
• Molecular Weight: 418.4 g/mol

Description

N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide, also known as FMeO-DAA, is a synthetic compound that has been of interest in scientific research due to its potential pharmacological properties.

Mechanism of Action

N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide activates GPR119 by binding to a specific site on the receptor, leading to the activation of downstream signaling pathways. This results in the release of insulin from pancreatic beta cells, which helps to regulate blood glucose levels. N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide also stimulates the release of incretin hormones, which promote glucose-dependent insulin secretion and inhibit glucagon secretion.
Biochemical and Physiological Effects
Studies have shown that N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide can improve glucose tolerance and insulin sensitivity in animal models of diabetes. N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide has also been shown to reduce body weight and improve lipid metabolism in obese mice. These effects are thought to be mediated by the activation of GPR119 and the subsequent release of insulin and incretin hormones.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide in lab experiments is its selectivity for GPR119, which allows for the specific targeting of this receptor. This can help to reduce off-target effects and improve the accuracy of the results. However, one limitation of N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide is its relatively low potency, which may require higher concentrations to achieve significant effects.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide. One area of interest is the development of more potent analogs that can activate GPR119 at lower concentrations. Another potential direction is the investigation of the long-term effects of N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide on glucose and lipid metabolism in animal models and humans. Additionally, the potential use of N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide as a therapeutic agent for the treatment of diabetes and obesity warrants further investigation.

Synthesis Methods

N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the use of several reagents and solvents, including N,N-dimethylformamide, trifluoroacetic acid, and triethylamine. The final product is obtained through purification using column chromatography. The synthesis method has been optimized to increase the yield and purity of N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide.

Scientific Research Applications

N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide has been studied for its potential pharmacological properties, including its ability to interact with G protein-coupled receptors (GPCRs) and modulate their activity. GPCRs are a large family of membrane proteins that play a critical role in cellular signaling and are the target of many drugs. N-(4-fluorophenyl)-3-(2-(4-methoxyphenyl)acetamido)benzofuran-2-carboxamide has been shown to selectively activate the G protein-coupled receptor 119 (GPR119), which is involved in the regulation of glucose and lipid metabolism.